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Compound Name:
3-thiocyanato-1H-indole-6-

carboxylic acid

Cat. No.: B1346843 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and potential biological significance of 3-thiocyanato-1H-indole-6-carboxylic acid.

This document is intended for an audience of researchers, scientists, and professionals in drug

development who are interested in indole derivatives and their applications.

Introduction
3-thiocyanato-1H-indole-6-carboxylic acid is a member of the indole family, a class of

heterocyclic compounds that are of significant interest in medicinal chemistry. The indole

scaffold is a common motif in a variety of biologically active compounds. The addition of a

thiocyanate group at the 3-position and a carboxylic acid at the 6-position of the indole ring

creates a molecule with potential for diverse chemical modifications and biological activities.

This compound is primarily recognized as a valuable intermediate in the synthesis of novel

pharmaceutical agents, particularly in the development of anti-cancer therapies.[1]

Physicochemical Properties
Detailed experimental data on the physicochemical properties of 3-thiocyanato-1H-indole-6-
carboxylic acid are not readily available in published literature. The following tables

summarize the known identifiers and predicted properties based on its chemical structure.
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Table 1: Chemical Identification

Identifier Value

Chemical Name 3-thiocyanato-1H-indole-6-carboxylic acid

CAS Number 885266-71-7

Molecular Formula C₁₀H₆N₂O₂S

Molecular Weight 218.24 g/mol

Canonical SMILES C1=CC2=C(C=C1C(=O)O)NC(=C2)SC#N

InChI Key RBVSBEAFPBVHLE-UHFFFAOYSA-N

Table 2: Predicted Physicochemical Properties

Property Predicted Value

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

pKa Data not available

logP Data not available

Note: The properties in Table 2 are not experimentally determined and are listed as "Data not

available" due to the absence of published experimental values. These would need to be

determined empirically.

Synthesis and Characterization
A specific, detailed experimental protocol for the synthesis of 3-thiocyanato-1H-indole-6-
carboxylic acid is not explicitly described in the available literature. However, a general and

effective method for the thiocyanation of indoles involves the use of a thiocyanating agent in

the presence of a suitable catalyst. The following protocol is an adapted procedure based on

known methods for the thiocyanation of indole derivatives.
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Experimental Protocol: Synthesis of 3-thiocyanato-1H-
indole-6-carboxylic acid
Materials:

1H-Indole-6-carboxylic acid

Ammonium thiocyanate (NH₄SCN)

Oxone (2KHSO₅·KHSO₄·K₂SO₄)

Methanol (MeOH)

Dichloromethane (DCM)

Sodium bicarbonate (NaHCO₃) solution

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

To a solution of 1H-indole-6-carboxylic acid (1 equivalent) in methanol at 0 °C, add

ammonium thiocyanate (2 equivalents).

Slowly add a solution of Oxone (1 equivalent) in water to the reaction mixture while

maintaining the temperature at 0 °C.

Allow the reaction mixture to stir at room temperature for 4-6 hours, monitoring the progress

by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding a saturated aqueous solution of sodium

bicarbonate.

Extract the aqueous layer with dichloromethane (3 x 50 mL).
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Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Concentrate the organic solvent under reduced pressure to obtain the crude product.

Purify the crude product by silica gel column chromatography using a suitable eluent system

(e.g., a gradient of ethyl acetate in hexanes) to yield 3-thiocyanato-1H-indole-6-carboxylic
acid.

Characterization:

The structure and purity of the synthesized compound should be confirmed by standard

analytical techniques:

¹H NMR: To determine the proton environment of the molecule.

¹³C NMR: To identify the carbon skeleton.

FT-IR: To identify characteristic functional groups, such as the C≡N stretch of the thiocyanate

group (typically around 2150 cm⁻¹) and the C=O stretch of the carboxylic acid.

Mass Spectrometry: To confirm the molecular weight of the compound.

Below is a workflow diagram illustrating the synthesis process.
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Reactants

Reaction Workup & Purification

1H-Indole-6-carboxylic acid

Stirring in MeOH at RTNH4SCN

Oxone

Quench with NaHCO3 Extract with DCM Column Chromatography 3-thiocyanato-1H-
indole-6-carboxylic acid
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3-thiocyanato-1H-indole-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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